79990-15-1(Fmoc-D-Ala-OH),F0596,M03348

Fmoc-D-Ala-OH Properties

Names and Identifiers

- Fmoc-D-alanine
- Fmoc-D-Ala-OH*H2O
- Fmoc-D-Ala-OH
- NALPHA-9-Fluorenylmethoxycarbonyl-D-alanine
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-alanine Hydrate
- (2R)-2-(9H-fluoren-9-ylmethoxycarbonylamino)propanoic acid
- Fmoc-D-Alanine monohydrate
- Fmoc-D-Ala-OH · H₂O
- FMOC-D-ALA-OH H2O
- Fmoc-D-Ala-OH·H?O
- Fmoc-D-Ala-OH·H2OFmoc-D-Alanine monohydrate
- Fmoc-D-b-HOAla-OH
- H-Leu-pNA·HCl
- N-Alpha-Fmoc-D-alanine
- N-Fmoc-D-alanine
- Fmoc-D-Ala-OH*2H2O
- FMOC-N-D-alanine
- N-9-Fluorenylmethoxycarbonyl-D-alanine
- N-Fmoc-D-alanine Hydrate
- Fmoc-D-Ala-OH Hydrate
- D-Alanine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-
- n-(9-fluorenylmethoxycarbonyl)-d-alanine
- (2R)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}propanoic acid
- PubChem10488
- KSC925E0F
- QWXZOFZKSQXPDC-LLVKDONJSA-
- QWXZOFZKSQXPDC-LLVKDONJSA-N
- (-)-L-Alanine, N-FMOC
- AMY25390
- 2-(9H-Fluoren-9-ylmethoxycarbonylamino)-propionic acid
- (2R)-2-[[9H-fluoren-9-ylmethoxy(oxo)methyl]amino]propanoic acid
- A839798
- (R)-2-[[[(9H-Fluoren-9-yl)methoxy]carbonyl]amino]propionic acid
- nalpha-(9-fluorenylmethoxycarbonyl)-d-alanine
- (r)-2-(9h-fluoren-9-ylmethoxycarbonylamino)-propionic acid
- M03348
- (2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
- DTXSID201000891
- AS-12706
- Fmoc-D-Ala-OH, >=98.0% (HPLC)
- N-alpha-(9-Fluorenylmethylcarbonyl)-D-alanine (Fmoc-D-Ala-OH.H2O)
- N-{[(9H-Fluoren-9-yl)methoxy](hydroxy)methylidene}alanine
- EN300-81272
- BP-23490
- (R)-2-(((9H-fluoren-9-yl)methoxy)carbonylamino)propanoic acid
- (r)-n-fmoc-alanine
- HY-W008072
- AKOS015922855
- 9BQM3MN8S8
- AC-8580
- InChI=1/C18H17NO4/c1-11(17(20)21)19-18(22)23-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16H,10H2,1H3,(H,19,22)(H,20,21)/t11-/m1/s1
- MFCD00062960
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-alanine
- Fmoc-D-Ala-OH,Nonhydrate
- N-(9-fluorenylmethyloxycarbonyl)-D-alanine
- 79990-15-1
- FMOC-D-ALANINE-OH
- (((9H-Fluoren-9-yl)methoxy)carbonyl)-D-alanine
- FD21029
- F0596
- (R)-2-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)propanoic acid
- CS-W008072
- SCHEMBL119043
- J-300005
- N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-D-alanine (ACI)
- (2R)-2-([[(9H-Fluoren-9-yl)methoxy]carbonyl]amino)propanoic acid
- (2R)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]propanoic acid
- 270: PN: US20070042401 PAGE: 36 claimed protein
- 962: PN: WO2006135786 PAGE: 69 claimed protein
- D-Fmoc-Alanine
- Fmoc-D-Ala-OH,98%
- N-alpha-(9-Fluorenylmethylcarbonyl)-D-alanine (Fmoc-D-Ala-OH)
- +Expand
- MDL： MFCD00062960
- InChIKey： QWXZOFZKSQXPDC-LLVKDONJSA-N
- Inchi： 1S/C18H17NO4/c1-11(17(20)21)19-18(22)23-10-16-14-8-4-2-6-12(14)13-7-3-5-9-15(13)16/h2-9,11,16H,10H2,1H3,(H,19,22)(H,20,21)/t11-/m1/s1
- SMILES： C(C1C2C=CC=CC=2C2C=CC=CC1=2)OC(=O)N[C@H](C)C(=O)O
- BRN： 8025133

Computed Properties

Exact Mass: 311.115758g/mol
Surface Charge: 0
XLogP3: 3.1
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Rotatable Bond Count: 5
Monoisotopic Mass: 311.115758g/mol
Monoisotopic Mass: 311.115758g/mol
Topological Polar Surface Area: 75.6Å²
Heavy Atom Count: 23
Complexity: 430
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
Tautomer Count: 2
Surface Charge: 0

Experimental Properties

LogP: 3.38910
PSA: 75.63000
Refractive Index: 19 ° (C=1, DMF)
Water Partition Coefficient: Soluble in dimethylformamide (1 mole in 2 ml). Insoluble in water.
Boiling Point: 544.1°C at 760 mmHg
Melting Point: 153.0 to 157.0 deg-C
Flash Point: 282.9 °C
Color/Form: White solid.
Solubility: Not determined.
Specific Rotation: 18.3 º (c=1,DMF)
Optical Activity: [α]20/D +18.5±1°, c = 1% in DMF
Density: 1.2820

Fmoc-D-Ala-OH Security Information

WGK Germany：3
Safety Term：S22-S24/25
Safety Instruction： S22; S24/25
Hazardous Material transportation number：NONH for all modes of transport
Hazard Statement： H315-H319-H335
Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
Storage Condition：2-8°C
Signal Word：Warning
HazardClass：IRRITANT

Fmoc-D-Ala-OH Customs Data

HS CODE：2924299090
Customs Data：

China Customs Code:
2924299090

Overview:

2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to, packing

Summary:

2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Fmoc-D-Ala-OH Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003R3Q-5g	N-(9-Fluorenylmethoxycarbonyl)-D-alanine	79990-15-1	98% (HPLC)(max.6%H2O)	5g	$4.00	2024-04-21
A2B Chem LLC	AB74294-5g	Fmoc-D-Ala-OH	79990-15-1	98% (HPLC)(max.6%H2O)	5g	$4.00	2024-04-19
AAPPTec	AFA201-100g	Fmoc-D-Ala-OH	79990-15-1		100g	$90.00	2024-07-20
Ambeed	A171345-5g	Fmoc-D-Ala-OH	79990-15-1	98% (HPLC)(max.6%H2O)	5g	$5.0	2024-07-24
Apollo Scientific	OR1492-10g	Fmoc-D-alanine-OH	79990-15-1	98%	10g	£10.00	2024-05-23
ChemScence	CS-W008072-100g	Fmoc-D-Ala-OH	79990-15-1	99.67%	100g	$47.0	2022-04-26
Enamine	EN300-81272-0.05g	(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid	79990-15-1	95%	0.05g	$19.0	2024-05-21
eNovation Chemicals LLC	D913493-100g	N-Fmoc-D-alanine	79990-15-1	95%	100g	$170	2022-09-05
Fluorochem	M03348-1g	Fmoc-D-Ala-OH	79990-15-1	97%	1g	￡10.00	2022-02-28
MedChemExpress	HY-W008072-100mg	Fmoc-D-Ala-OH	79990-15-1		100mg	￥200	2023-08-31

Fmoc-D-Ala-OH Synthesis

Synthetic Circuit 1

79990-15-1

Reaction Conditions

1.1 Reagents: Acetyl chloride Solvents: Dichloromethane ; 4 h, rt
1.2 Reagents: Diisopropylethylamine Solvents: Dichloromethane ; 12 h, rt

Reference

Total Synthesis and Biological Evaluation of PF1171A, C, F, and G, Cyclic Hexapeptides with Insecticidal Activity

Masuda, Yuichi; et al, Journal of Organic Chemistry, 2014, 79(17), 7844-7853

Synthetic Circuit 2

79990-15-1

1221168-57-5

79990-15-1

Reaction Conditions

1.1 Reagents: 4-(Dimethylamino)pyridine , Phosphorus(1+), bromotri-1-pyrrolidinyl-, (T-4)-, hexafluorophosphate(1-) (1:1) Solvents: Dichloromethane ; 2 h, 25 °C
1.2 36 h, 38 °C

Reference

Amino acid functionalized metal-organic frameworks by a soft coupling-deprotection sequence

Canivet, Jerome; et al, Chemical Communications (Cambridge, 2011, 47(42), 11650-11652

Synthetic Circuit 3

28920-43-6

338-69-2

79990-15-1

Reaction Conditions

1.1 Reagents: Sodium carbonate Solvents: 1,4-Dioxane , Water ; rt; 2 h, rt
1.2 Reagents: Sulfuric acid ; pH 2 - 3, rt

Reference

Synthesis and biological evaluation of novel FK228 analogues as potential isoform selective HDAC inhibitors

Narita, Koichi; et al, European Journal of Medicinal Chemistry, 2016, 121, 592-609

Synthetic Circuit 4

35661-38-2

79990-15-1

Reaction Conditions

1.1 Reagents: Strychnine , Strychnidinium, 19-(4,6-dimethoxy-1,3,5-triazin-2-yl)-10-oxo-, tetrafluoroborate… Solvents: Acetonitrile ; 15 min, 0 °C
1.2 Reagents: Diisopropylethylamine Catalysts: 4-(Dimethylamino)pyridine ; 10 h, 0 °C
1.3 Reagents: Acetic anhydride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dimethylformamide ; 1 - 2 h, 0 °C

Reference

Enantioselective Solid-Phase Peptide Synthesis Using Traceless Chiral Coupling Reagents and Racemic Amino Acids

Kolesinska, Beata; et al, Helvetica Chimica Acta, 2012, 95(11), 2084-2098

Synthetic Circuit 5

90581-61-6

498-66-8

95-12-5

79990-15-1

Reaction Conditions

1.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 24 h, rt

Reference

Suspension Ring-Opening Metathesis Polymerization: The Preparation of Norbornene-Based Resins for Application in Organic Synthesis

Lee, Byoung Se; et al, Journal of Organic Chemistry, 2004, 69(10), 3319-3329

Synthetic Circuit 6

90581-61-6

498-66-8

95-12-5

79990-15-1

Reaction Conditions

1.1 Reagents: Hydrogen Catalysts: (SP-4-2)-Chlorotris(triphenylphosphine)rhodium Solvents: Tetrahydrofuran ; 7 d, 200 psi, rt
2.1 Reagents: Diisopropylcarbodiimide Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 24 h, rt

Reference

Suspension Ring-Opening Metathesis Polymerization: The Preparation of Norbornene-Based Resins for Application in Organic Synthesis

Lee, Byoung Se; et al, Journal of Organic Chemistry, 2004, 69(10), 3319-3329

Fmoc-D-Ala-OH Raw materials

Fmoc-D-Ala-OH Preparation Products

Fmoc-D-Ala-OH (79990-15-1)

Fmoc-D-Ala-OH Suppliers

Hubei Xinkang Pharmaceutical Chemcal Co.,Ltd.

Audited Supplier

(CAS:79990-15-1)

MR./MRS.:YANG CAI YUN

Phone:13476235517

Email:1438280055@qq.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:79990-15-1)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

Shanghai Acmec Biochemical Co.,Ltd

Audited Supplier

(CAS:79990-15-1)

MR./MRS.:JI ZHI SHI JI

Phone:18117592386

Email:3007522982@qq.com

SHANG HAI YUAN YE Biotechnology Co., Ltd.

Audited Supplier

(CAS:79990-15-1)

MR./MRS.:TANG SI LEI

Phone:15026964105

Email:2881489226@qq.com

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Lianglin Zhang,Shuwei Lin,Yi Li,Baozong Li,Yonggang Yang New J. Chem. 2021 45 3193
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Related Categories

Solvents and Organic Chemicals Organic Compounds Acids/Esters

Cas no 79990-15-1 (Fmoc-D-Ala-OH)

Fmoc-D-Ala-OH Properties

Names and Identifiers

Computed Properties

Experimental Properties

Fmoc-D-Ala-OH Security Information

Fmoc-D-Ala-OH Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

Fmoc-D-Ala-OH Price

Fmoc-D-Ala-OH Synthesis

Synthetic Circuit 1

Synthetic Circuit 2

Synthetic Circuit 3

Synthetic Circuit 4

Synthetic Circuit 5

Synthetic Circuit 6

Fmoc-D-Ala-OH Raw materials

Fmoc-D-Ala-OH Preparation Products

Fmoc-D-Ala-OH Suppliers

Fmoc-D-Ala-OH Related Literature

Related Categories

79990-15-1 (Fmoc-D-Ala-OH) Related Products